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Compound of Interest

Compound Name: 8-Chloropyrido[2,3-b]pyrazine

CAS No.: 1392428-92-0

Cat. No.: B2912194

Get Quote

Technical Dossier: 8-Chloropyrido[2,3-
b]pyrazine
CAS: 1392428-92-0 | Formula: C₇H₄ClN₃ | M.W.: 165.58 g/mol [1][2][3]

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
Structural Logic & Nomenclature
The molecule consists of a pyridine ring fused to a pyrazine ring across the [2,3-b] bond.[1][2]

The "8-Chloro" designation places the halogen atom on the pyridine ring, specifically at a

position highly activated by the electron-withdrawing nature of the adjacent diaza-heterocycle

(pyrazine).[1][2]

SMILES:ClC1=C2C(N=CC=N2)=NC=C1[2][3][4][5]

InChIKey:JVLXOXUSFFORHY-UHFFFAOYSA-N[1][2]
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Structural Character: Electron-deficient heteroaromatic scaffold.[1][2]

Quantitative Data Summary
Property Value Context/Implication

Appearance Yellow to Brown Solid
Typical of nitrogen-rich fused

heterocycles.[1][2]

Melting Point N/A (Est. >100°C)

Note: Exact MP varies by

polymorph/purity; often

sublimates.[1][2]

Solubility DMSO, DMF, DCM

Poor water solubility;

hydrolytically unstable in

aqueous acid/base.[1][2]

pKa (Calc) ~1.0 - 2.0

Weakly basic (pyridine

nitrogen); protonation

deactivates nucleophilic attack.

[1][2]

Storage -20°C (Desiccated)

Critical: C-Cl bond is

susceptible to slow hydrolysis

by atmospheric moisture.[1][2]

Part 2: Hazard Dynamics & Toxicology (The "Risk"
Profile)[2]
Mechanism of Toxicity
Unlike generic "irritants," the hazard profile of 8-Chloropyrido[2,3-b]pyrazine is driven by its

reactivity as an electrophilic trap.[1][2]

Alkylating Potential: The chlorine atom is a good leaving group (

).[1][2] Upon contact with biological nucleophiles (cysteine thiols, lysine amines in proteins),
it can form covalent adducts, leading to sensitization and tissue damage.[1][2]

GHS Classification:
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Acute Tox. 4 (Oral): H302 - Harmful if swallowed.[1][2]

Skin/Eye Irrit. 2: H315, H319 - Driven by local alkylation and HCl release upon hydrolysis.

[1][2]

STOT SE 3: H335 - Respiratory irritation (mucosal membrane alkylation).[1][2]

Safety Logic Diagram
The following decision tree illustrates the handling logic required to mitigate the specific

electrophilic risks of this compound.

Hazard Source:
Electrophilic C-Cl Bond

Inhalation Risk:
Mucosal Alkylation

Skin/Eye Risk:
Direct Irritation/HCl

Engineering:
Fume Hood + Inert Gas

PPE:
Nitrile (>0.11mm) + Goggles

Safe Handling:
Schlenk/Glovebox Technique

Click to download full resolution via product page

Figure 1: Hazard mitigation logic based on the electrophilic nature of the C-Cl bond.

Part 3: Strategic Handling & Experimental Protocols
Storage & Stability (The "Why" behind the Protocol)
Directive: Store at -20°C under Argon/Nitrogen. Causality: The electron-deficiency of the

pyrido-pyrazine core makes the C-Cl bond hyper-reactive.[1][2] Ambient moisture can attack

this position, displacing chloride to form the hydroxy-derivative (pyridone tautomer), which is

catalytically dead for subsequent

reactions.[1][2]

Validation: If the solid turns from yellow to white/pale, check LCMS for hydrolysis (M-Cl+OH).

[1][2]

Synthetic Utility: Nucleophilic Aromatic Substitution ( )
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This material is primarily used as a scaffold for kinase inhibitors (e.g., TRPV1 antagonists).[1]

[2] The following protocol ensures high yield by preventing side reactions.

Standard Protocol: Amination of 8-Chloropyrido[2,3-b]pyrazine

Setup: Flame-dry a 2-neck round bottom flask; cool under

.

Solvent: Use anhydrous DMF or DMSO.[1][2] Do not use protic solvents (EtOH/MeOH)

initially to avoid solvolysis competition.[2]

Base: Add 2.0 equiv. of DIPEA (Hünig's base) or

.[1][2]

Reasoning: Scavenges the HCl byproduct, driving the equilibrium forward.[1][2]

Addition: Add amine nucleophile (1.1 equiv) at 0°C, then warm to RT.

Observation: Reaction is often exothermic due to the high reactivity of the 8-position.[1][2]

Workup: Quench with water (precipitates product) or extract with EtOAc.[1][2]

Reaction Pathway Visualization
The diagram below details the

mechanism, highlighting the critical transition state.[1][2]

8-Cl-Pyrido[2,3-b]pyrazine
(Electrophile)

Meisenheimer-like
Complex

+ R-NH2

Primary Amine
(R-NH2)

8-Amino-Derivative
(Kinase Scaffold)- Cl⁻

HCl (Scavenged by Base)

Click to download full resolution via product page

Figure 2: Reaction pathway for the displacement of Chlorine at the 8-position.[1][2]
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Part 4: Emergency Response & Waste Disposal[1][2]
Exposure Response[1][2]

Eye Contact: Immediate irrigation for 15 minutes.[1][2] Mechanism: Dilution of HCl generated

by hydrolysis on the corneal surface.[1][2]

Skin Contact: Wash with soap/water.[1][2] Do not use alcohol (increases permeation).[1][2]

Spill Cleanup: Treat as a toxic solid.[1][2] Dampen with inert oil (to suppress dust) before

sweeping, or use a HEPA vacuum.[1][2]

Waste Stream Management[1][2]
Classification: Halogenated Heterocycle.[1][2]

Disposal: High-temperature incineration equipped with a scrubber for Nitrogen Oxides (

) and Hydrogen Chloride (

).[2]

Incompatibility: Do not mix with strong oxidizers or strong acids (risk of toxic chloramine-like

vapor generation).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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